Cas no 1170586-63-6 (2-(4-ethylphenyl)-N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: 2-(4-ethylphenyl)-N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 1170586-63-6
• MF: C₁₈H₁₆FN₃O₂
• MW: 325.336947441101
• CID: 6443943
• Update Time: 2025-10-29

2-(4-ethylphenyl)-N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylphenyl)-N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide
• 2-(4-ethylphenyl)-N-(5-(3-fluorophenyl)-1,3,4-oxadiazol-2-yl)acetamide
• Benzeneacetamide, 4-ethyl-N-[5-(3-fluorophenyl)-1,3,4-oxadiazol-2-yl]-

• Inchi： 1S/C18H16FN3O2/c1-2-12-6-8-13(9-7-12)10-16(23)20-18-22-21-17(24-18)14-4-3-5-15(19)11-14/h3-9,11H,2,10H2,1H3,(H,20,22,23)
• InChI Key： SGYAZVZBKRZDEB-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=NN=C(C3=CC=CC(F)=C3)O2)=O)=CC=C(CC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-ethylphenyl)-N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide

Recent Advances in the Study of 2-(4-ethylphenyl)-N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS: 1170586-63-6)

The compound 2-(4-ethylphenyl)-N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS: 1170586-63-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of 2-(4-ethylphenyl)-N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide as a promising scaffold for drug development. The compound's unique structure, featuring a 1,3,4-oxadiazole core, has been shown to exhibit significant bioactivity, particularly in the modulation of key enzymatic pathways. Researchers have synthesized and evaluated derivatives of this compound to explore its structure-activity relationships (SAR) and optimize its pharmacological properties.

In a study published in the Journal of Medicinal Chemistry, the compound demonstrated potent inhibitory activity against a specific kinase target implicated in inflammatory diseases. The researchers employed a combination of in vitro assays and molecular docking studies to elucidate the binding interactions between the compound and the target enzyme. Their findings suggest that the fluorophenyl and ethylphenyl substituents play a critical role in enhancing the compound's affinity and selectivity.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, explored the anticancer potential of 2-(4-ethylphenyl)-N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide. The study revealed that the compound induces apoptosis in cancer cell lines by activating the intrinsic mitochondrial pathway. Furthermore, the researchers observed a synergistic effect when the compound was combined with conventional chemotherapeutic agents, suggesting its potential as an adjunct therapy.

Despite these promising findings, challenges remain in the development of 2-(4-ethylphenyl)-N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Future research directions may include the design of prodrugs or nanoparticle-based delivery systems to enhance the compound's pharmacokinetic profile.

In conclusion, 2-(4-ethylphenyl)-N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide represents a promising candidate for drug development, with demonstrated bioactivity in both inflammatory and oncological contexts. Continued research efforts are warranted to fully exploit its therapeutic potential and overcome existing limitations. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in medicinal chemistry.